Cas no 33333-57-2 (1H-Indole, 3-(2-thienyl)-)

• Product Name: 1H-Indole, 3-(2-thienyl)-
• CAS No: 33333-57-2
• MF: C₁₂H₉NS
• MW: 199.271561384201
• CID: 2822527
• PubChem ID: 11106345
• Update Time: 2025-04-21

1H-Indole, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(2-thienyl)indole
• 33333-57-2
• AKOS006320893
• DTXSID20455391
• DTXCID50406210
• SCHEMBL223072
• 1H-Indole, 3-(2-thienyl)-

• Inchi： 1S/C12H9NS/c1-2-5-11-9(4-1)10(8-13-11)12-6-3-7-14-12/h1-8,13H
• InChI Key： FNBOXQYFMYXVDU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 199.04557046Da
• Monoisotopic Mass: 199.04557046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų